Cas no 2171551-75-8 (3-(2-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171551-75-8
• MF: C₂₅H₂₂ClN₃O₅
• MW: 479.912285327911
• CID: 6543868
• PubChem ID: 165562019
• Update Time: 2025-06-09

3-(2-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1506148
• 3-[(2-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171551-75-8

• Inchi： 1S/C25H22ClN3O5/c1-14-10-11-27-23(26)22(14)29-24(32)20(12-21(30)31)28-25(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： OTQSAROQUCKAMR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CN=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.1247985g/mol
• Monoisotopic Mass: 479.1247985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171551-75-8)

3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171551-75-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Glu(OtBu)-OH in its broader context, is a derivative of glutamic acid with a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid features a carboxylic acid group, an amide linkage, and a fluorophenyl group, which collectively contribute to its chemical and biological properties. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it allows for selective deprotection and further functionalization in synthetic pathways.

In recent years, the compound has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of peptides and peptidomimetics. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for constructing complex peptide sequences.

Research has also focused on the pharmacological properties of derivatives of this compound. For instance, studies have shown that certain derivatives exhibit potent inhibitory activity against specific enzymes involved in various disease pathways. One notable example is the inhibition of proteases, which are crucial targets in the treatment of viral infections and cancer. The ability to modulate these enzymes through rationally designed derivatives of 3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid opens up new avenues for therapeutic intervention.

Beyond its use in peptide synthesis and enzyme inhibition, this compound has also been explored for its potential as a scaffold in the development of small molecule drugs. The versatile nature of its functional groups allows for the introduction of various substituents that can enhance binding affinity and selectivity towards specific biological targets. This makes it a valuable starting point for structure-based drug design (SBDD) approaches.

In addition to its synthetic utility, the compound's physicochemical properties have been characterized in detail. Its solubility, stability, and reactivity under different conditions have been studied to optimize its use in various chemical reactions. For example, the compound has been shown to be stable under mild acidic and basic conditions but can undergo selective deprotection under specific conditions, such as treatment with piperidine.

The safety profile of 3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}propanoic acid has also been evaluated. While it is not classified as a hazardous material, proper handling and storage protocols are recommended to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 3-(2-Chloro-4-methylpyridin-3-yl)carbamoyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}propanoic acid (CAS No. 2171551-75-8) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and favorable properties make it an important intermediate in the synthesis of bioactive molecules and a promising candidate for further development into therapeutic agents.